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Compound of Interest

Compound Name: L-Alanine-15N

Cat. No.: B555823 Get Quote

L-Alanine-¹⁵N: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of L-Alanine-¹⁵N, a stable isotope-labeled amino acid crucial for a variety of research

applications. This document details its core properties, outlines key experimental protocols for

its use, and provides visual representations of relevant workflows and pathways to facilitate

understanding and application in a laboratory setting.

Core Physical and Chemical Properties
L-Alanine-¹⁵N is a non-essential amino acid in which the naturally occurring ¹⁴N atom in the

amino group is replaced with the stable isotope ¹⁵N. This isotopic labeling makes it a powerful

tool for tracing the metabolism and fate of alanine in biological systems without the concerns

associated with radioactive isotopes.

General and Physical Properties
The fundamental physical and chemical characteristics of L-Alanine-¹⁵N are summarized in the

tables below. These properties are essential for its proper handling, storage, and use in

experimental setups.
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Property Value

Chemical Formula C₃H₇¹⁵NO₂

Molecular Weight 90.09 g/mol [1][2][3][4]

Appearance White to off-white powder or solid[4]

Melting Point 314.5 °C (decomposes)[3][4][5]

Solubility Soluble in water.

Storage Temperature
Room temperature, away from light and

moisture.[1]

Isotopic and Chemical Purity
The isotopic enrichment and chemical purity are critical parameters that determine the

suitability of L-Alanine-¹⁵N for specific applications. The data presented here are typical values

provided by commercial suppliers.

Property Value

Isotopic Purity (¹⁵N) ≥98 atom %[2][3][4]

Chemical Purity ≥98%[1]

Optical Activity [α]25/D +14.5°, c = 2 in 1 M HCl[2][4]

Identification and Nomenclature
Identifier Value

IUPAC Name (2S)-2-(¹⁵N)aminopropanoic acid

Synonyms
(S)-2-Aminopropionic acid-¹⁵N, L-α-

Aminopropionic acid-¹⁵N

CAS Number 25713-23-9[1][2][3][4]

PubChem CID 11815285
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Experimental Protocols
L-Alanine-¹⁵N is a versatile tool in metabolic research, proteomics, and drug development.

Below are detailed methodologies for its application in key experimental workflows.

¹⁵N Metabolic Labeling for Proteomics and
Metabolomics
This protocol outlines the general steps for labeling cells in culture with L-Alanine-¹⁵N to study

protein turnover and metabolic flux.

a. Cell Culture and Labeling:

Culture cells in a standard "light" medium containing the natural abundance of nitrogen (¹⁴N).

Prepare a "heavy" labeling medium by replacing the standard L-Alanine with L-Alanine-¹⁵N.

The concentration of L-Alanine-¹⁵N should be the same as the L-Alanine concentration in the

standard medium.

When cells reach the desired confluency, replace the "light" medium with the "heavy"

medium.

Incubate the cells in the "heavy" medium for a predetermined period to allow for the

incorporation of ¹⁵N-labeled alanine into newly synthesized proteins and metabolites. The

duration of labeling will depend on the turnover rate of the proteins or metabolic pathways of

interest.

b. Sample Collection and Preparation:

Harvest the cells and wash them with ice-cold phosphate-buffered saline (PBS).

Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

Quantify the protein concentration in the cell lysates.

For proteomic analysis, proteins can be separated by SDS-PAGE, and bands of interest can

be excised for in-gel digestion with trypsin. Alternatively, the entire proteome can be digested

in-solution.
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For metabolomic analysis, metabolites are typically extracted using a cold solvent mixture

(e.g., methanol/water).

c. Mass Spectrometry Analysis:

Analyze the resulting peptide or metabolite mixtures using high-resolution mass

spectrometry (LC-MS/MS).

The mass spectrometer will detect a mass shift between the unlabeled (¹⁴N) and labeled

(¹⁵N) peptides or metabolites, allowing for their differentiation and relative quantification.

Cell Culture & Labeling Sample Preparation Analysis
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8
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Caption: Workflow for ¹⁵N metabolic labeling using L-Alanine-¹⁵N.

Whole-Body Protein Turnover Measurement
This protocol describes a non-invasive method to assess whole-body protein turnover in

human subjects using an oral dose of L-Alanine-¹⁵N.

a. Subject Preparation:

Subjects should fast overnight prior to the study.

A baseline urine sample is collected.

b. Isotope Administration and Sample Collection:

A single oral dose of L-Alanine-¹⁵N (e.g., 4 mg/kg body weight) is administered.

Urine is collected over a defined period (e.g., 10-12 hours).
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c. Sample Analysis:

The enrichment of ¹⁵N in urinary urea and ammonia is determined using isotope ratio mass

spectrometry (IRMS) or gas chromatography-mass spectrometry (GC-MS).

Whole-body protein flux, synthesis, and breakdown rates are calculated based on the ¹⁵N

enrichment in the urinary end-products.

Subject Preparation

Oral Dose of L-Alanine-15N

Urine Collection (10-12h)

Sample Analysis

Isotope Ratio Mass Spectrometry (IRMS)

Calculate Protein Turnover Rates

Results
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Caption: Experimental workflow for a whole-body protein turnover study.

Signaling Pathways and Metabolic Fate
L-Alanine plays a central role in carbon and nitrogen metabolism, linking glycolysis and the

citric acid cycle (TCA cycle) through the glucose-alanine cycle. The nitrogen from L-Alanine-¹⁵N

can be transferred to other amino acids through transamination reactions, primarily catalyzed

by alanine transaminase (ALT).
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Caption: Metabolic fate of L-Alanine-¹⁵N in central metabolism.
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Conclusion
L-Alanine-¹⁵N is an indispensable tool for researchers in the life sciences. Its well-defined

physical and chemical properties, coupled with established experimental protocols, enable

precise and reliable tracing of metabolic pathways and protein dynamics. The information and

methodologies presented in this guide are intended to support the design and execution of

robust experiments, ultimately contributing to advancements in our understanding of biology

and the development of new therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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